BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide to 3-Chloro-4,5-
diethoxybenzoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chloro-4,5-diethoxybenzoic acid

Cat. No.: B2936898

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 766523-19-7

Introduction

3-Chloro-4,5-diethoxybenzoic acid is a halogenated and ether-substituted aromatic
carboxylic acid. Its structure, featuring a chlorinated phenyl ring with two ethoxy groups and a
carboxylic acid functional group, makes it a potential building block in organic synthesis and a
candidate for investigation in medicinal chemistry. The presence of the chloro and ethoxy
groups can significantly influence the molecule's physicochemical properties, such as
lipophilicity and electronic distribution, which are critical determinants of biological activity. This
document provides a comprehensive overview of the available technical information for this
compound, aimed at supporting research and development activities.

Chemical and Physical Properties

Quantitative data for 3-Chloro-4,5-diethoxybenzoic acid is not widely available in peer-
reviewed literature. The following table summarizes the basic molecular information. For
context, publicly available computed data for the closely related analog, 3-Chloro-4,5-
dimethoxybenzoic acid, is provided for comparison.
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3-Chloro-4,5-
3-Chloro-4,5- . . .
Property . ] ] dimethoxybenzoic acid
diethoxybenzoic acid .
(for comparison)
CAS Number 766523-19-7 20624-87-7
Molecular Formula C11H13ClOa4 CoHoClO4
Molecular Weight 244.67 g/mol 216.62 g/mol
Appearance Data not available Data not available
Melting Point Data not available 189-193 °C
Boiling Point Data not available Data not available
Solubility Data not available Data not available

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Chloro-4,5-diethoxybenzoic acid are
not readily found in published scientific literature. However, a general synthetic approach can
be inferred from standard organic chemistry principles and analogous reactions. A plausible
synthetic route would likely involve the etherification of a dihydroxybenzoic acid precursor,
followed by chlorination, or vice versa.

Below is a generalized, hypothetical workflow for the synthesis of substituted benzoic acids,
which could be adapted for 3-Chloro-4,5-diethoxybenzoic acid.
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Hypothetical Synthesis Workflow
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3-Chloro-4,5-diethoxybenzoic acid

Click to download full resolution via product page
Caption: Hypothetical synthesis workflow for 3-Chloro-4,5-diethoxybenzoic acid.

Note: This is a generalized pathway and the actual reagents, conditions, and order of steps
would require experimental optimization.

Applications in Research and Drug Development

While specific applications for 3-Chloro-4,5-diethoxybenzoic acid are not well-documented,
its structural motifs are present in various biologically active molecules. Benzoic acid
derivatives are a common scaffold in drug discovery, exhibiting a wide range of
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pharmacological activities. The chloro and alkoxy substituents can modulate properties such as
receptor binding, membrane permeability, and metabolic stability.

Potential areas of investigation for this compound and its derivatives could include:

» Antimicrobial Agents: Halogenated aromatic compounds are known for their antibacterial and
antifungal properties.

e Enzyme Inhibitors: The carboxylic acid group can act as a key binding moiety for the active
sites of various enzymes.

o Scaffolds for Combinatorial Chemistry: Its functional groups allow for further chemical
modifications to generate libraries of related compounds for high-throughput screening.

The logical relationship for its potential role as a synthetic intermediate is illustrated below.

. Lo Chemical Modification R .
3-Chloro-4,5-diethoxybenzoic acid |—> (e.g., Amidation, Esterification) —>| Derivative Library |—>

Biological Screening |—>

Lead Compound Identification

Click to download full resolution via product page

Caption: Role as a synthetic intermediate in drug discovery.

Signaling Pathways and Biological Activity

There is currently no specific information available in the public domain regarding the biological
activity of 3-Chloro-4,5-diethoxybenzoic acid or its involvement in any signaling pathways.
Research would be required to determine its bioactivity profile.

Given the lack of specific data, a generalized diagram illustrating a common mechanism of
action for a hypothetical small molecule drug targeting a cellular signaling pathway is provided
for conceptual understanding.
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Caption: Hypothetical interaction with a cell signaling pathway.

Conclusion

3-Chloro-4,5-diethoxybenzoic acid is a chemical entity with potential for application in
synthetic and medicinal chemistry. However, a notable scarcity of empirical data, including
physicochemical properties, detailed synthetic protocols, and biological activity, currently limits
its immediate application. The information provided herein is based on fundamental chemical
principles and data from analogous compounds. Further experimental investigation is
necessary to fully characterize this compound and explore its potential in drug discovery and
other scientific disciplines. Researchers are encouraged to use this guide as a foundational
resource for designing future studies.
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 To cite this document: BenchChem. [In-depth Technical Guide to 3-Chloro-4,5-
diethoxybenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2936898#3-chloro-4-5-diethoxybenzoic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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